Cas no 2138286-00-5 (1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl-)

• Product Name: 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl-
• CAS No: 2138286-00-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5302535
• Update Time: 2025-06-26

1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl-

• Inchi： 1S/C10H21N3O/c1-3-6-12-9(14)13-7-4-5-10(13,2)8-11/h3-8,11H2,1-2H3,(H,12,14)
• InChI Key： OGHCSSIYNLHKFR-UHFFFAOYSA-N
• SMILES： N1(C(NCCC)=O)CCCC1(CN)C

Additional information on 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl-

1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl

The compound with CAS No. 2138286-00-5, commonly known as 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a pyrrolidine ring with a carboxamide group and an aminoalkyl substituent. Its chemical structure and functional groups make it highly reactive and suitable for a wide range of chemical reactions.

Recent studies have highlighted the importance of 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl in the synthesis of advanced materials and pharmaceuticals. Researchers have demonstrated that this compound can serve as a key intermediate in the production of biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. The ability of this compound to form stable amide bonds has been leveraged to create high-performance materials with tailored properties.

In the pharmaceutical sector, 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl has shown promise as a building block for drug delivery systems. Its amino group and propyl substituent provide opportunities for functionalization, enabling the development of targeted drug carriers. Recent experiments have revealed that this compound can enhance the solubility and bioavailability of poorly soluble drugs, making it a valuable asset in drug design.

The synthesis of 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. The introduction of the aminoalkyl group and subsequent amidation are critical steps that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

One of the most intriguing aspects of this compound is its potential in green chemistry. By utilizing renewable feedstocks and environmentally friendly reaction conditions, chemists have developed sustainable routes to synthesize 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl. These methods not only reduce waste but also align with global efforts to promote eco-friendly chemical processes.

In conclusion, 1-Pyrrolidinecarboxamide, 2-(aminomethyl)-2-methyl-N-propyl (CAS No. 2138286-00-5) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in the development of next-generation materials and therapies.